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Compound of Interest

Compound Name: Direct red 239

Cat. No.: B15291619 Get Quote

An In-Depth Technical Guide to the Solubility of Direct Red 239

For researchers, scientists, and professionals in drug development, understanding the solubility

of active compounds and dyes is paramount. Direct Red 239, a diazo dye, presents a specific

solubility profile that dictates its application in various fields, from textile dyeing to potential

biomedical research. This guide provides a comprehensive overview of its solubility in different

solvents, supported by experimental methodologies.

Solubility Profile of Direct Red 239
The solubility of Direct Red 239 is highly dependent on the polarity of the solvent, a

characteristic stemming from its ionic nature as a tetrasodium salt.[1]
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Solvent
Molar Mass (
g/mol )

Solubility
Temperature
(°C)

Observations

Water (H₂O) 18.02 75 g/L[2] 90

Forms a yellow-

light red solution.

[1][3][4][5][6]

Ethanol

(C₂H₅OH)
46.07

Limited/Slightly

Soluble[1][7]
Not Specified

Produces a

shallow dark pink

coloration.[1]

N,N-

Dimethylformami

de (DMF)

73.09
Soluble[1][3][4]

[5][6]
Not Specified

Chloroform

(CHCl₃)
119.38

Soluble[1][3][4]

[5][6]
Not Specified

Acetone (C₃H₆O) 58.08
Insoluble[1][3][4]

[5][6][7]
Not Specified

n-Butanol

(C₄H₁₀O)
74.12

Insoluble[1][3][4]

[5][6]
Not Specified

Concentrated

Sulfuric Acid

(H₂SO₄)

98.08
Soluble[1][3][5]

[6]
Not Specified

Dissolves to

produce a blue-

ray red-purple

solution.[1][3][5]

[6]

Qualitative Solubility Summary

Direct Red 239 exhibits exceptional solubility in highly polar solvents, most notably water,

where it can dissolve in any ratio.[1] This high aquasolubility is attributed to the presence of

four sodium sulfonate groups in its molecular structure, which facilitate strong ionic interactions

with polar water molecules.[1] Its solubility extends to other polar aprotic solvents like N,N-

dimethylformamide (DMF).[1][3][4][5][6]

Conversely, it shows limited to slight solubility in moderately polar protic solvents such as

ethanol.[1][7] The dye is considered insoluble in less polar organic solvents, including acetone
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and n-butanol.[1][3][4][5][6][7]

Interestingly, while some sources indicate high water solubility, others report it as insoluble in

water.[8][9][10] This discrepancy may arise from variations in the specific form of the dye or the

experimental conditions. The dye is also soluble in chloroform, which is unexpected given the

solvent's relatively low polarity.[1][3][4][5][6]

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of a dye like

Direct Red 239, based on standard laboratory methods.

Objective: To determine the solubility of Direct Red 239 in a given solvent at a specific

temperature.

Materials:

Direct Red 239 powder

Selected solvent (e.g., water, ethanol)

Volumetric flasks

Analytical balance

Magnetic stirrer and stir bars

Water bath or heating mantle with temperature control

Spectrophotometer

Filtration apparatus (e.g., syringe filters)

Methodology:

Preparation of Saturated Solution: a. Add an excess amount of Direct Red 239 powder to a

known volume of the solvent in a sealed container. b. Vigorously agitate the mixture using a
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magnetic stirrer at a constant, controlled temperature for a prolonged period (e.g., 24-48

hours) to ensure equilibrium is reached.

Separation of Undissolved Solute: a. Allow the mixture to settle. b. Carefully withdraw a

known volume of the supernatant, ensuring no solid particles are transferred. For accuracy,

filter the supernatant using a syringe filter compatible with the solvent.

Quantification: a. Dilute the clear, saturated solution with the same solvent to a concentration

that falls within the linear range of a spectrophotometer. b. Measure the absorbance of the

diluted solution at the wavelength of maximum absorbance (λmax) for Direct Red 239. c.

Calculate the concentration of the dye in the saturated solution using a pre-established

calibration curve (absorbance vs. concentration).

Data Reporting: a. Express the solubility in terms of grams per liter (g/L) or moles per liter

(mol/L) at the specified temperature.

Visualizations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15291619?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15291619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Solubility Determination

1. Prepare Supersaturated Mixture
(Excess Dye + Solvent)

2. Equilibrate at Constant Temperature
(e.g., 24h with stirring)

3. Separate Solid and Liquid Phases
(Centrifugation/Filtration)

4. Quantify Dissolved Dye
(e.g., UV-Vis Spectrophotometry)

5. Calculate Solubility
(g/L or mol/L)

Solubility Data

Click to download full resolution via product page

Caption: A flowchart of the experimental workflow for determining dye solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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